N-allyl-2-{4-[methyl(methylsulfonyl)amino]phenoxy}acetamide

• IUPAC Name: 2-[4-[methyl(methylsulfonyl)amino]phenoxy]-N-prop-2-enylacetamide
• InChI: InChI=1S/C13H18N2O4S/c1-4-9-14-13(16)10-19-12-7-5-11(6-8-12)15(2)20(3,17)18/h4-8H,1,9-10H2,2-3H3,(H,14,16)
• InChI Key: FPTCGPFQXAFGSR-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)OCC(=O)NCC=C)S(=O)(=O)C
• Molecular Formula: C13H18N2O4S
• Molecular Weight: 298.36 g/mol

Description

This compound is a part of the broader family of acetamides, which are characterized by their acetamide functional group attached to various substituents, offering diverse chemical and physical properties. The specific compound of interest, due to its unique structure, has potential applications in various fields of chemistry and materials science.

Synthesis Analysis

The synthesis of related compounds often involves the reaction of phenoxyphenol derivatives with chloroacetyl methylamine, using solvents like DMF (Dimethylformamide) and catalysts such as potassium carbonate. For instance, Gao Yonghong synthesized N-Methyl-2-[4-(4-chlorophenoxy)phenoxy] Acetamide through a related method, highlighting the influence of reaction conditions on yield and the significance of the sulfonyl and amino groups in the molecular structure (Gao, 2009).

Molecular Structure Analysis

The molecular structure of similar acetamides has been determined using techniques like X-ray crystallography, showcasing the formation of intra- and intermolecular hydrogen bonds which are crucial for the stability and reactivity of these compounds. Studies by Romero and Margarita on substituted N-(2-hydroxyphenyl)-2-((4-methylbenzensulfonyl)amino)acetamides provided insights into the electronic behavior of such bonds (Romero & Margarita, 2008).

Chemical Reactions and Properties

Chemical reactions involving acetamides can lead to various biologically active derivatives. For instance, Khalid et al. synthesized a series of N-substituted-2"-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives, demonstrating the versatility of acetamide compounds in generating biologically relevant molecules (Khalid et al., 2014).